Cas no 1214791-46-4 ((e)-3-(4',6-Difluorobiphenyl-2-yl)acrylic acid)

• Product Name: (e)-3-(4',6-Difluorobiphenyl-2-yl)acrylic acid
• CAS No: 1214791-46-4
• MF: C₁₅H₁₀F₂O₂
• MW: 260.235511302948
• CID: 4998903
• Update Time: 2025-06-11

(e)-3-(4',6-Difluorobiphenyl-2-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (e)-3-(4',6-difluorobiphenyl-2-yl)acrylic acid
• (e)-3-(4',6-Difluorobiphenyl-2-yl)acrylic acid

• Inchi： 1S/C15H10F2O2/c16-12-7-4-11(5-8-12)15-10(6-9-14(18)19)2-1-3-13(15)17/h1-9H,(H,18,19)/b9-6+
• InChI Key： RXWQIPWMVLGPDI-RMKNXTFCSA-N
• SMILES： FC1=CC=CC(/C=C/C(=O)O)=C1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3

Additional information on (e)-3-(4',6-Difluorobiphenyl-2-yl)acrylic acid

Chemical Profile of (E)-3-(4',6-Difluorobiphenyl-2-yl)acrylic Acid (CAS No. 1214791-46-4)

(E)-3-(4',6-Difluorobiphenyl-2-yl)acrylic acid, with the CAS number 1214791-46-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science research. This compound, characterized by its bifluorinated biphenyl core and acrylic acid side chain, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The structure of (E)-3-(4',6-Difluorobiphenyl-2-yl)acrylic acid consists of a central acrylic acid moiety linked to a biphenyl ring substituted with two fluorine atoms at the 4' and 6' positions. This substitution pattern imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

In recent years, there has been growing interest in the application of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. Research has demonstrated that fluorine substitution can significantly alter the pharmacokinetic profile of small molecules, leading to improved bioavailability and reduced toxicity. The study of (E)-3-(4',6-Difluorobiphenyl-2-yl)acrylic acid within this context highlights its potential as a building block for novel therapeutic agents.

One of the most compelling aspects of (E)-3-(4',6-Difluorobiphenyl-2-yl)acrylic acid is its utility in the synthesis of heterocyclic compounds, which are known for their diverse biological activities. Researchers have leveraged this compound to develop new derivatives with enhanced binding affinity to target proteins. For instance, studies have shown that derivatives of this molecule exhibit promising activity against enzymes involved in inflammatory pathways, suggesting their potential use in treating chronic inflammatory diseases.

The chemical reactivity of (E)-3-(4',6-Difluorobiphenyl-2-yl)acrylic acid also makes it a valuable tool for material scientists. Its ability to undergo various functionalization reactions allows for the creation of polymers with tailored properties. These polymers can be used in applications ranging from organic electronics to biodegradable materials, showcasing the broad utility of this compound beyond pharmaceuticals.

Recent advancements in computational chemistry have further illuminated the potential of (E)-3-(4',6-Difluorobiphenyl-2-yl)acrylic acid. Molecular modeling studies have predicted new synthetic pathways and revealed insights into its interaction with biological targets. These computational approaches are complementing experimental efforts, enabling researchers to design more effective derivatives with greater precision.

The synthesis of (E)-3-(4',6-Difluorobiphenyl-2-yl)acrylic acid typically involves multi-step organic reactions, starting from commercially available biphenyl precursors. The introduction of fluorine atoms requires careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications.

In conclusion, (E)-3-(4',6-Difluorobiphenyl-2-yl)acrylic acid (CAS No. 1214791-46-4) is a versatile compound with significant potential in both pharmaceutical and materials science research. Its unique structural features and reactivity make it an invaluable tool for developing new drugs and advanced materials. As research continues to uncover new applications for this molecule, its importance is likely to grow even further.